Cas no 33364-92-0 (4-Hydroxyisoquinoline)

4-Hydroxyisoquinoline structure

Product Name:4-Hydroxyisoquinoline

CAS No:33364-92-0

Molecular Formula:C₉H₇NO

Molecular Weight:145.15798

CID:917881

PubChem ID:18750

4-Hydroxyisoquinoline Properties

Names and Identifiers

- 4-Hydroxyisoquinoline
- 4-HYDROXY-ISOQUINOLINE
- 3336-49-0
- DB-082508
- A26437
- MFCD00234514
- DTXSID20186976
- AKOS006280509
- PS-5256
- 4-ISOQUINOLINOL
- NSC-153682
- J-521570
- CS-W019920
- 4-hydroxyisoquinoline, AldrichCPR
- BRN 0114428
- EN300-120932
- AC-907/25004895
- 5-21-03-00321 (Beilstein Handbook Reference)
- 4-oxidoisoquinolinium
- SY041595
- A821745
- NSC 153682
- J-019163
- 4-Isoquinolol
- DB-028919
- AMY4404
- BCP23455
- AB05248
- FSA7EJB9BG
- UNII-FSA7EJB9BG
- Z1198152661
- SB12152
- isoquinolin-4-ol
- 33364-92-0
- NSC153682
- SCHEMBL276819
- 4-Hydroxyisoquinoline ISO 9001：2015 REACH
- +Expand
- InChIKey： DXTUTXYCHFWRQC-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H7NO/c11-9-6-10-5-7-3-1-2-4-8(7)9/h1-6,11H
- SMILES： C1=CC=C2C(=C1)C=NC=C2O

Computed Properties

Exact Mass: 145.05281
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 145.053
Heavy Atom Count: 11
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.7
Topological Polar Surface Area: 33.1A^2

Experimental Properties

LogP: 1.94040
PSA: 33.12
Boiling Point: 425.4°Cat760mmHg
Melting Point: 223-225 °C
Flash Point: 211.1°C
Density: 1.26

4-Hydroxyisoquinoline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Chemenu	CM363748-1g	4-Hydroxy-isoquinoline	33364-92-0	95%+	1g	$***	2023-05-30
eNovation Chemicals LLC	Y0996835-25g	4-Hydroxyisoquinoline	33364-92-0	95%	25g	$660

4-Hydroxyisoquinoline Related Literature

1. 131. The tautomerism of N-heteroaromatic hydroxy-compounds. Part III. Ionisation constants

S. F. Mason J. Chem. Soc. 1958 674
2. 1002. The tautomerism of N-heteroaromatic hydroxy-compounds. Part II. Ultraviolet spectra

S. F. Mason J. Chem. Soc. 1957 5010
3. Synthesis of 3-arylisoquinolines by thermolysis of 3-aryl-1,2-dihydroisoquinolin-4(3H)-one salts

David A. Livingstone,Roger D. Waigh J. Chem. Soc. Chem. Commun. 1978 1026
4. 1,3-Dipolar character of six-membered aromatic rings. Part XVI. Reactions of benzyne with 3-hydroxypyridine, 1-methyl-3-oxidopyridinium, and related compounds

Nicholas Dennis,Alan R. Katritzky,Stuart K. Parton J. Chem. Soc. Perkin Trans. 1 1976 2285
5. 652. Hydrogen transfer. Part XVI. Dihydrides of nitrogenous heterocycles as hydrogen donors

E. A. Braude,J. Hannah,Reginald Linstead J. Chem. Soc. 1960 3249
6. Inhibition of 2-oxoglutarate dependent oxygenases

Nathan R. Rose,Michael A. McDonough,Oliver N. F. King,Akane Kawamura,Christopher J. Schofield Chem. Soc. Rev. 2011 40 4364
7. Geometry-dependent divergence in the gold-catalyzed redox cascade cyclization of o-alkynylaryl ketoximes and nitrones leading to isoindoles

Hyun-Suk Yeom,Youngun Lee,Ji-Eun Lee,Seunghoon Shin Org. Biomol. Chem. 2009 7 4744
8. Small-molecule inhibitors of HIF-PHD2: a valid strategy to renal anemia treatment in clinical therapy

Yue Wu,Nan Wang,Yonghua Lei,Tianhan Hu,Qidong You,Xiaojin Zhang Med. Chem. Commun. 2016 7 1271
9. Dual-action inhibitors of HIF prolyl hydroxylases that induce binding of a second iron ion

Kar Kheng Yeoh,Mun Chiang Chan,Armin Thalhammer,Marina Demetriades,Rasheduzzaman Chowdhury,Ya-Min Tian,Ineke Stolze,Luke A. McNeill,Myung Kyu Lee,Esther C. Y. Woon,Mukram M. Mackeen,Akane Kawamura,Peter J. Ratcliffe,Jasmin Mecinovi?,Christopher J. Schofield Org. Biomol. Chem. 2013 11 732
10. Naphthalene-dioxygenase catalysed cis-dihydroxylation of bicyclic azaarenes

Claude Chopard,Gildas Bertho,Thierry Prangé RSC Adv. 2012 2 605

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